Cas no 1086600-42-1 (1-(2-bromo-4-fluorophenyl)-n,n-dimethylmethanamine)

• Product Name: 1-(2-bromo-4-fluorophenyl)-n,n-dimethylmethanamine
• CAS No: 1086600-42-1
• MF: C₉H₁₁BrFN
• MW: 232.092745065689
• CID: 1186151
• PubChem ID: 60711525
• Update Time: 2025-10-19

1-(2-bromo-4-fluorophenyl)-n,n-dimethylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-fluorophenyl)-N,N-dimethylmethanamine
• QZNXVMZWDWYTQB-UHFFFAOYSA-N
• AKOS009116524
• AM86289
• Benzenemethanamine, 2-bromo-4-fluoro-N,N-dimethyl-
• 1086600-42-1
• DTXSID30733975
• (2-Bromo-4-fluorobenzyl)-dimethyl-amine
• SCHEMBL1343896
• 1-(2-bromo-4-fluorophenyl)-n,n-dimethylmethanamine

• Inchi： 1S/C9H11BrFN/c1-12(2)6-7-3-4-8(11)5-9(7)10/h3-5H,6H2,1-2H3
• InChI Key： QZNXVMZWDWYTQB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CN(C)C)F

Computed Properties

• Exact Mass: 231.00589g/mol
• Monoisotopic Mass: 231.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 3.2Ų

Additional information on 1-(2-bromo-4-fluorophenyl)-n,n-dimethylmethanamine

Introduction to 1-(2-bromo-4-fluorophenyl)-n,n-dimethylmethanamine (CAS No. 1086600-42-1) and Its Emerging Applications in Chemical Biology

The compound 1-(2-bromo-4-fluorophenyl)-n,n-dimethylmethanamine (CAS No. 1086600-42-1) represents a significant advancement in the realm of chemical biology, particularly in the design and synthesis of novel pharmacophores. Its molecular structure, characterized by a brominated and fluorinated aromatic ring coupled with a dimethylamine side chain, positions it as a versatile intermediate in medicinal chemistry. This introduction delves into the compound's structural features, synthetic pathways, and its growing relevance in contemporary research, emphasizing recent breakthroughs that highlight its potential in drug discovery and therapeutic development.

At the core of 1-(2-bromo-4-fluorophenyl)-n,n-dimethylmethanamine lies a meticulously crafted aromatic scaffold, where the presence of both bromine and fluorine substituents introduces unique electronic and steric properties. The bromine atom, located at the 2-position of the phenyl ring, serves as an excellent handle for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Concurrently, the fluorine atom at the 4-position modulates the lipophilicity and metabolic stability of the molecule, attributes that are critical in optimizing pharmacokinetic profiles. This dual substitution pattern has garnered considerable attention from synthetic chemists aiming to develop next-generation small-molecule inhibitors.

The synthesis of 1-(2-bromo-4-fluorophenyl)-n,n-dimethylmethanamine typically involves multi-step processes that begin with the preparation of 2-bromo-4-fluorobenzaldehyde, followed by reductive amination with N,N-dimethylformamide or its derivatives. The choice of reducing agents such as sodium cyanoborohydride or hydrogenation over palladium catalysts plays a pivotal role in determining the yield and purity of the final product. Recent advances in catalytic methods have further streamlined this process, enabling higher efficiencies and reduced environmental impact. For instance, transition-metal-catalyzed reductive amination has been demonstrated to proceed under milder conditions while maintaining excellent regioselectivity.

One of the most compelling aspects of 1-(2-bromo-4-fluorophenyl)-n,n-dimethylmethanamine is its utility as a building block in the development of bioactive molecules. The aromatic system's ability to interact with biological targets through π-stacking and hydrophobic effects makes it an attractive scaffold for designing ligands targeting protein-protein interactions. Moreover, the dimethylamine moiety provides a hydrogen bond acceptor capability, which is essential for enhancing binding affinity to biological receptors. Recent studies have highlighted its application in inhibiting kinases and transcription factors, where the bromo and fluoro substituents fine-tune solubility and cell permeability.

In particular, research published in leading journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* has demonstrated the compound's efficacy in modulating pathways associated with cancer progression. For example, derivatives of 1-(2-bromo-4-fluorophenyl)-n,n-dimethylmethanamine have been shown to disrupt tyrosine kinase signaling by competing with ATP binding pockets. The fluorine atom's ability to enhance metabolic stability has been particularly advantageous in prolonging drug activity within biological systems. Additionally, computational modeling studies have predicted favorable binding modes for this compound when docked against various therapeutic targets, reinforcing its potential as a lead compound.

The growing interest in fluorinated aromatic compounds stems from their unique physicochemical properties that enhance drug-like characteristics. The electron-withdrawing nature of fluorine increases lipophilicity while simultaneously reducing polarity, making these molecules more suitable for oral administration. Furthermore, fluorine's presence often confers resistance to enzymatic degradation, thereby improving bioavailability. These attributes have spurred innovation in fluorination methodologies, with recent reports describing greener approaches using photoredox catalysis or electrochemical fluorination to introduce fluorine atoms at specific positions within complex molecules.

Looking ahead, the future prospects for 1-(2-bromo-4-fluorophenyl)-n,n-dimethylmethanamine are promising, particularly as synthetic chemists continue to explore novel derivatives and applications. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates derived from this scaffold. Predictive models trained on large datasets have successfully identified structural modifications that could enhance potency or selectivity against disease-causing targets. Such computational tools are indispensable in modern medicinal chemistry, enabling researchers to prioritize compounds based on empirical data rather than intuition alone.

Moreover, interdisciplinary collaborations between chemists and biologists are fostering innovative approaches to evaluating compound efficacy. High-throughput screening (HTS) technologies coupled with CRISPR-based genetic assays allow for rapid testing of thousands of compounds against disease-relevant pathways. This synergy has led to several high-profile successes where molecules initially identified through computational screening have advanced into preclinical trials. 1-(2-bromo-4-fluorophenyl)-n,n-dimethylmethanamine exemplifies this trend, as its structural features align well with current pharmacological paradigms.

In conclusion,1-(2-bromo-4-fluorophenyl)-n,n-dimethylmethanamine (CAS No. 1086600-42-1) stands out as a pivotal intermediate in chemical biology due to its versatile structural features and broad applicability in drug discovery. Its synthesis has been refined through modern catalytic techniques while its biological relevance continues to expand across multiple therapeutic areas. As research progresses，this compound will undoubtedly remain at forefrontof medicinal chemistry，driving innovation toward safer、more effective treatments for human diseases.